Cas no 927-60-6 (4-hydroxybutanamide)

4-Hydroxybutanamide, also known as γ-hydroxybutyramide, is a versatile organic compound with the molecular formula C4H9NO2. It features a hydroxyl group (-OH) and an amide (-CONH2) functional group, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. This compound exhibits excellent solubility in water and polar solvents, facilitating its use in various reaction systems. Its stable amide moiety enhances compatibility with diverse synthetic pathways, while the hydroxyl group offers reactivity for further derivatization. 4-Hydroxybutanamide is particularly useful in the production of GABA-related compounds and other bioactive molecules, owing to its structural similarity to γ-aminobutyric acid (GABA). Its balanced reactivity and stability make it a preferred choice for researchers developing neuropharmacological agents and specialty chemicals.

4-hydroxybutanamide structure

Product Name:4-hydroxybutanamide

CAS No:927-60-6

MF:C₄H₉NO₂

MW:103.119761228561

MDL:MFCD19203449

CID:805578

PubChem ID:13562

Update Time:2025-07-02

4-hydroxybutanamide Chemical and Physical Properties

Names and Identifiers

- Butanamide, 4-hydroxy-
- 4-Hydroxybutanamide
- 4-hydroxybutyramide
- 4-hydroxy-butyramidine
- SCHEMBL80649
- 927-60-6
- EN300-97058
- CHEMBL174258
- DTXSID5061297
- D464344F6N
- Q27276074
- AKOS006338508
- HSDB 5769
- 4-HYDROXYBUTYRIC ACID AMIDE [HSDB]
- Z1203578394
- 4-Hydroxybutyric acid amide
- NS00022880
- NSC19917
- PC 621
- NSC 19917
- BDBM50224828
- 4-Hydroxybutryamide
- Butyramide, 4-hydroxy-
- AI3-26368
- FT-0721769
- 2-(2-hydroxyethyl)acetamide
- .gamma.-Hydroxybutyramide
- EINECS 213-155-6
- gamma-Hydroxybutyramide
- NSC-19917
- AT20755
- UNII-D464344F6N
- 4-Hydroxy-butyramide
- DA-00726
- LOESDOAIWSCMKM-UHFFFAOYSA-N
- 4-hydroxybutanamide
- MDL： MFCD19203449
- Inchi： 1S/C4H9NO2/c5-4(7)2-1-3-6/h6H,1-3H2,(H2,5,7)
- InChI Key： LOESDOAIWSCMKM-UHFFFAOYSA-N
- SMILES： OCCCC(N)=O

Computed Properties

Exact Mass: 103.063
Monoisotopic Mass: 103.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 62.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
XLogP3: -1.3

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 354.1±25.0 °C at 760 mmHg
Flash Point: 167.9±23.2 °C
Refractive Index: 1.465
PSA: 63.32000
LogP: -0.05550
Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-hydroxybutanamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-hydroxybutanamide Pricemore >>

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